2-bromo-N-(2,3-dimethoxy-2-methylpropyl)-5-methoxybenzamide

• IUPAC Name: 2-bromo-N-(2,3-dimethoxy-2-methylpropyl)-5-methoxybenzamide
• InChI: InChI=1S/C14H20BrNO4/c1-14(20-4,9-18-2)8-16-13(17)11-7-10(19-3)5-6-12(11)15/h5-7H,8-9H2,1-4H3,(H,16,17)
• InChI Key: MAPCLKALWUWOEU-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=C(C=CC(=C1)OC)Br)(COC)OC
• Molecular Formula: C14H20BrNO4
• Molecular Weight: 346.22 g/mol

Description

2-bromo-N-(2,3-dimethoxy-2-methylpropyl)-5-methoxybenzamide is a chemical compound that belongs to the class of benzamides. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Potential Neuroleptic Agents

Research on substituted 6-methoxysalicylamides synthesized from 2,6-dimethoxybenzamides, including structures similar to the specified compound, has shown that certain derivatives exhibit potent antidopaminergic properties. These compounds have been investigated for their potential as neuroleptic agents, indicating a possible application in the development of new antipsychotic medications (de Paulis et al., 1985). The structural requirements for activity suggest that the positioning of methoxy groups and the presence of a lipophilic substituent are critical for in vitro and in vivo activity.

Antipsychotic Research

A comparative study involving (S)-5-Bromo-2,3-dimethoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide and related compounds has demonstrated their potential as antipsychotic agents. These compounds, including variations in their structure, have been synthesized and evaluated for their antidopaminergic properties, showing promise for further investigation into dopamine D-2 mediated responses (Högberg et al., 1990). Such research underscores the relevance of the specified compound in the exploration of new treatments for psychiatric disorders.

Sigma-2 Receptor Ligands

The synthesis and in vivo evaluation of sigma-2 receptor ligands, including 5-bromo-N-(4-(3,4-dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)butyl)-2,3-dimethoxybenzamide, highlight the potential application of similar compounds in cancer research. These ligands have shown high affinity and selectivity for the sigma-2 receptor, which is upregulated in proliferating tumor cells. The studies suggest that such compounds could be used as PET radiotracers for imaging solid tumors, indicating a possible application in oncology for the specified compound (Rowland et al., 2006).